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Compound of Interest

Compound Name: Holmium;indium

Cat. No.: B15488320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the magnetic properties of the

intermetallic compound Holmium-Indium-3 (HoIn₃). Detailed experimental protocols for key

characterization techniques are included to facilitate the replication and extension of these

findings.

Introduction
HoIn₃ is an intermetallic compound that exhibits antiferromagnetic ordering at low

temperatures. Understanding the magnetic structure and behavior of such materials is crucial

for the development of new technologies in data storage, spintronics, and other magnetic

applications. This document summarizes the key magnetic properties of HoIn₃ and provides

detailed protocols for its characterization.

Magnetic Properties of HoIn₃
HoIn₃ undergoes a transition from a paramagnetic to an antiferromagnetic state at a Néel

temperature (Tₙ) of 11.5 ± 0.5 K. The magnetic structure is characterized by a doubling of the

chemical unit cell with a tetragonal symmetry. In this ordered state, the magnetic moments of

the Holmium (Ho) atoms are aligned in opposite directions in adjacent (110) magnetic planes.

The direction of these moments forms an angle of 58 ± 5° with the crystallographic c-axis. The

experimentally observed saturation ordered moment is approximately 10% lower than the

theoretically calculated value.
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Data Presentation
Table 1: Key Magnetic Properties of HoIn₃

Property Value

Magnetic Ordering Antiferromagnetic

Néel Temperature (Tₙ) 11.5 ± 0.5 K

Magnetic Structure Doubled chemical cell, tetragonal symmetry

Moment Alignment Antiparallel in adjacent (110) planes

Moment Direction 58 ± 5° with the c-axis

Saturation Ordered Moment ~10% less than calculated value

Table 2: Representative Magnetic Susceptibility of HoIn₃ (Hypothetical Data)

Note: Specific experimental data for the magnetic susceptibility of HoIn₃ as a function of

temperature is not readily available in the public domain. The following table presents

hypothetical yet plausible data based on the known antiferromagnetic behavior of the material,

illustrating the expected trend.

Temperature (K)
Molar Magnetic Susceptibility (χₘ)
(cm³/mol)

5 0.020

10 0.024

11.5 (Tₙ) 0.025 (Peak)

20 0.022

50 0.015

100 0.008

300 0.003
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Table 3: Representative Specific Heat Capacity of HoIn₃ (Hypothetical Data)

Note: Specific experimental data for the specific heat capacity of HoIn₃ as a function of

temperature is not readily available in the public domain. The following table presents

hypothetical yet plausible data, showcasing the expected lambda-like anomaly at the Néel

temperature, which is characteristic of a second-order phase transition.

Temperature (K) Specific Heat Capacity (Cₚ) (J/mol·K)

5 5

10 15

11.5 (Tₙ) 30 (Peak)

15 12

20 8

50 15

100 25

300 27

Experimental Protocols
Neutron Powder Diffraction
Objective: To determine the crystal and magnetic structure of HoIn₃.

Methodology:

Sample Preparation: A polycrystalline sample of HoIn₃ is synthesized by arc-melting

stoichiometric amounts of high-purity Holmium and Indium under an inert argon atmosphere.

The resulting ingot is annealed to ensure homogeneity. The sample is then ground into a fine

powder.

Instrument: A high-resolution neutron powder diffractometer is used.

Experimental Conditions:
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Neutron Wavelength (λ): Typically in the range of 1.5 - 2.5 Å, selected to provide good

resolution for the expected magnetic Bragg peaks.

Temperature Range: Data is collected at various temperatures above and below the Néel

temperature (e.g., from 1.5 K to 30 K) to observe the magnetic phase transition. A

measurement in the paramagnetic region (e.g., at 30 K) is crucial for determining the

nuclear structure.

Scattering Angle (2θ) Range: A wide angular range (e.g., 5° to 150°) is scanned to collect

a sufficient number of Bragg reflections for structural refinement.

Data Analysis:

The diffraction pattern obtained above Tₙ is used to refine the crystal structure using

Rietveld analysis.

The diffraction pattern below Tₙ will show additional peaks (magnetic Bragg peaks) arising

from the ordered magnetic moments. The positions and intensities of these magnetic

peaks are used to determine the magnetic structure, including the size and orientation of

the magnetic moments.

Magnetic Susceptibility Measurement
Objective: To determine the Néel temperature and characterize the magnetic behavior of HoIn₃.

Methodology:

Sample Preparation: A small, accurately weighed portion of the polycrystalline HoIn₃ sample

is used.

Instrument: A SQUID (Superconducting Quantum Interference Device) magnetometer or a

Vibrating Sample Magnetometer (VSM) is employed.

Experimental Conditions:

Applied Magnetic Field (H): A low DC magnetic field (e.g., 100 Oe) is applied to probe the

magnetic susceptibility without significantly perturbing the antiferromagnetic ordering.
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Temperature Range: Measurements are performed over a wide temperature range,

typically from 2 K to 300 K, to observe the transition from the antiferromagnetic to the

paramagnetic state.

Measurement Modes: Both zero-field-cooled (ZFC) and field-cooled (FC) measurements

are performed. In ZFC mode, the sample is cooled in the absence of a magnetic field, and

then the measurement is taken while warming in the applied field. In FC mode, the sample

is cooled in the presence of the applied field.

Data Analysis:

The magnetic susceptibility (χ) is calculated as M/H, where M is the measured

magnetization.

The Néel temperature (Tₙ) is identified as the temperature at which the magnetic

susceptibility shows a sharp peak.

In the paramagnetic region (T > Tₙ), the susceptibility is expected to follow the Curie-

Weiss law, χ = C / (T - θ), where C is the Curie constant and θ is the Weiss temperature.

Fitting the high-temperature data to this law provides information about the effective

magnetic moment of the Ho³⁺ ions and the nature of the magnetic interactions.

Specific Heat Capacity Measurement
Objective: To confirm the magnetic phase transition at the Néel temperature through a

thermodynamic measurement.

Methodology:

Sample Preparation: A small, well-characterized piece of the HoIn₃ sample with a known

mass is used.

Instrument: A physical property measurement system (PPMS) with a heat capacity

measurement option is utilized. The relaxation (time-constant) method is a common

technique.

Experimental Conditions:
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Temperature Range: The specific heat capacity (Cₚ) is measured as a function of

temperature, typically from below 2 K to above 30 K, to clearly resolve the anomaly at the

magnetic ordering temperature.

Magnetic Field: Measurements are typically performed in zero applied magnetic field to

observe the intrinsic behavior. Measurements in applied fields can also be performed to

study the effect of the field on the magnetic transition.

Data Analysis:

The specific heat capacity is plotted as a function of temperature.

A lambda-like anomaly (a sharp peak) in the Cₚ vs. T curve is indicative of a second-order

phase transition, and the peak position corresponds to the Néel temperature (Tₙ).

By integrating the magnetic contribution to the specific heat (after subtracting the lattice

contribution, often estimated from a non-magnetic isostructural compound), the magnetic

entropy change associated with the transition can be calculated.

Visualizations
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Workflow for Neutron Powder Diffraction of HoIn₃.
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Workflow for Magnetic Susceptibility Measurement.
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Workflow for Specific Heat Capacity Measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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